Cas no 2137827-77-9 (1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}propan-1-one)

• Product Name: 1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}propan-1-one
• CAS No: 2137827-77-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5609532
• PubChem ID: 165486898
• Update Time: 2023-11-25

1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-842550
• 1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one
• 2137827-77-9
• 1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}propan-1-one

• Inchi： 1S/C12H22N2O2/c1-3-11(15)14-6-4-12(5-7-14)9-13-8-10(2)16-12/h10,13H,3-9H2,1-2H3
• InChI Key： JVYKUWHXQLXONV-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC21CCN(C(CC)=O)CC2

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų